Cas no 33693-84-4 (2-(tert-Butoxycarbonyl)benzoic Acid)
33693-84-4 structure
Product Name:2-(tert-Butoxycarbonyl)benzoic Acid
CAS No:33693-84-4
MF:C12H14O4
MW:222.237164020538
MDL:MFCD00043711
CID:89033
PubChem ID:134976
Update Time:2025-09-27
2-(tert-Butoxycarbonyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl Hydrogen Phthalate
- Phthalic acid mono-tert-butyl ester
- 2-(tert-Butoxycarbonyl)benzoic acid
- 2-[(2-methylpropan-2-yl)oxycarbonyl]benzoic acid
- 2-[(tert-butyl)oxycarbonyl]benzoic acid
- Phthalsaeure-mono-tert-butylester
- t-Butyl hydrogen phthalate
- t-Monobutyl phthalate
- CHEMBL3185024
- CAS-33693-84-4
- EN300-1626396
- Tox21_302695
- MFCD00043711
- DTXSID1047150
- Q27269414
- 2-[(tert-butoxy)carbonyl]benzoic acid
- CS-0272768
- 8390XKX0SQ
- AKOS005207185
- UNII-8390XKX0SQ
- 33693-84-4
- DTXCID9027150
- FT-0675968
- DIQUATDIBROMIDED4
- Phthalsauremethyl-i-Propylester
- SCHEMBL722115
- 2-(tert-Butoxycarbonyl)benzoic acid #
- NCGC00256772-01
- AS-5353
- 1,2-Benzenedicarboxylic acid, mono(1,1-dimethylethyl) ester
- 2-(tert-Butoxycarbonyl)benzoicacid
- DB-080898
- 2-(tert-Butoxycarbonyl)benzoic Acid
-
- MDL： MFCD00043711
- Inchi： 1S/C12H14O4/c1-12(2,3)16-11(15)9-7-5-4-6-8(9)10(13)14/h4-7H,1-3H3,(H,13,14)
- InChI Key： PBUQZKXKYSAJDO-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)C(C)(C)C
- BRN： 2263386
Computed Properties
- Exact Mass: 222.08900
- Monoisotopic Mass: 222.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.6A^2
Experimental Properties
- Color/Form: White or grayish yellow powder
- Density: 1.173
- Melting Point: 79-80°C
- Boiling Point: 349.8°Cat760mmHg
- Flash Point: 131.8°C
- Water Partition Coefficient: Insoluble in water.
- PSA: 63.60000
- LogP: 2.34010
- Solubility: Insoluble in water
- Vapor Pressure: Not available
2-(tert-Butoxycarbonyl)benzoic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(tert-Butoxycarbonyl)benzoic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(tert-Butoxycarbonyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 082157-250mg |
2-(tert-Butoxycarbonyl)benzoic acid, 95% |
33693-84-4 | 95% | 250mg |
$35.00 | 2023-09-10 | |
| Matrix Scientific | 082157-1g |
2-(tert-Butoxycarbonyl)benzoic acid, 95% |
33693-84-4 | 95% | 1g |
$50.00 | 2023-09-10 | |
| Matrix Scientific | 082157-5g |
2-(tert-Butoxycarbonyl)benzoic acid, 95% |
33693-84-4 | 95% | 5g |
$120.00 | 2023-09-10 | |
| TRC | B809958-1g |
2-(tert-Butoxycarbonyl)benzoic Acid |
33693-84-4 | 1g |
$ 50.00 | 2022-06-06 | ||
| TRC | B809958-5g |
2-(tert-Butoxycarbonyl)benzoic Acid |
33693-84-4 | 5g |
$ 185.00 | 2022-06-06 | ||
| TRC | B809958-10g |
2-(tert-Butoxycarbonyl)benzoic Acid |
33693-84-4 | 10g |
$ 275.00 | 2022-06-06 | ||
| Alichem | A019096125-10g |
2-(tert-Butoxycarbonyl)benzoic acid |
33693-84-4 | 95% | 10g |
$639.18 | 2023-09-02 | |
| Alichem | A019096125-25g |
2-(tert-Butoxycarbonyl)benzoic acid |
33693-84-4 | 95% | 25g |
$1169.82 | 2023-09-02 | |
| Alichem | A019096125-100g |
2-(tert-Butoxycarbonyl)benzoic acid |
33693-84-4 | 95% | 100g |
$3417.00 | 2023-09-02 | |
| Apollo Scientific | OR346339-1g |
Phthalic acid mono-tert-butyl ester |
33693-84-4 | 95 | 1g |
£48.00 | 2024-07-20 |
2-(tert-Butoxycarbonyl)benzoic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33693-84-4)2-(tert-Butoxycarbonyl)benzoic Acid
Order Number:A1211424
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):738.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:33693-84-4)TERT-BUTYL HYDROGEN PHTHALATE
Order Number:sfd6038
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
2-(tert-Butoxycarbonyl)benzoic Acid Related Literature
-
1. 614. The resolution and reactions of tertiary alcohols : 2-phenylbutan-2-ol and 3-methylhexan-3-olAlwyn G. Davies,J. Kenyon,L. W. F. Salamé J. Chem. Soc. 1957 3148
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